Stannane, butylmercaptooxo-

• Molecular Formula: C4H10OSSn-
• Molecular Weight: 224.90 g/mol
• InChI: InChI=1S/C4H9.O.H2S.Sn/c1-3-4-2;;;/h1,3-4H2,2H3;;1H2;/p-1
• InChI Key: ITCMHBYYABJZIN-UHFFFAOYSA-M
• SMILES: CCCC[Sn]=O.[SH-]
• CAS No.: 26410-42-4

Description

Stannane, butylmercaptooxo-, also known as Butylmercaptooxo-stannane, is a chemical compound with the molecular formula C4H10OSSn and a molecular weight of 224.90. It is used for industry purposes.

Synthesis Analysis

The synthesis of stannane compounds involves various methods such as metathesis reactions, addition reactions, and free radical reactions. A study shows that the heterodehydrocoupling of hydrostanane and complete reduction of quinoline could be simultaneously realized in a one-pot manner with the catalysis of B(C6F5)3. Another research indicates that a stannane, which is simple to prepare, was successfully used in standard radical reactions as a replacement of Bu3SnH and Ph3SnH.

Molecular Structure Analysis

The molecular structure of Stannane, butylmercaptooxo- is represented by the formula C4H10OSSn. The exact structure can be confirmed by techniques such as spectroscopy.

Chemical Reactions Analysis

Stannane compounds are involved in various chemical reactions. For instance, the heterodehydrocoupling of hydrostanane and the reduction of quinolines promote each other, consuming high-energy intermediates and reducing reaction energy while expanding the substrate scope. Another study shows that the transmetallation of stannanes using tin (IV) chloride generates an allyltin trichloride that reacts with aldehydes.

Physical And Chemical Properties Analysis

Stannane, butylmercaptooxo- has a molecular weight of 224.90. More detailed physical and chemical properties such as melting point, boiling point, and density can be obtained through further experimental analysis.

Scientific Research Applications

1. Synthesis and Structural Analysis

Stannane, butylmercaptooxo-, and related compounds have been extensively researched for their synthesis and structural properties. For instance, Comerlato et al. (2008) reported the synthesis of bis(tert-butyl)(2-oxo-1,3-dithiole-4,5-dithiolato)stannane, highlighting the existence of polymorphs and aggregated structures in these compounds (Comerlato et al., 2008). Such studies contribute to the understanding of stannane structures and their potential applications in various fields like materials science and catalysis.

2. Chemical Reactions and Synthesis Pathways

Stannanes are key intermediates in various chemical reactions. Guillemin and Malagu (1999) explored the reactions of allenyltri-n-butylstannane with various halides, leading to the formation of propargylic and allenic derivatives (Guillemin & Malagu, 1999). Such research showcases the versatility of stannanes in synthetic chemistry, especially in the formation of complex organic molecules.

3. Applications in Organofluorine Chemistry

Stannanes have significant applications in organofluorine chemistry. Burton and Jairaj (2005) demonstrated the efficient synthesis of fluorinated stannanes via reactions with fluorinated vinyl, alkyl, and aryl halides (Burton & Jairaj, 2005). These fluorinated stannanes are valuable synthons in the synthesis of organofluorine compounds, which are important in pharmaceuticals, agrochemicals, and material science.

4. Radical Reactions and Tin Species Removal

In the field of radical chemistry, stannanes play a crucial role. Clive and Wang (2002) developed a tin hydride that facilitates the removal of tin species from products of stannane-mediated radical reactions (Clive & Wang, 2002). This advancement is significant in making stannane-involved reactions more efficient and environmentally friendly.

5. Stereochemical Control in Organic Synthesis

Stannanes are utilized for stereochemical control in organic synthesis. Marshall and Perkins (1994) investigated the diastereoselective SE2' addition of a chiral allenylstannane precursor to aldehydes (Marshall & Perkins, 1994). The ability to control stereochemistry in such reactions is crucial for the synthesis of optically active compounds, which are important in the development of drugs and other biologically active molecules.

Safety and Hazards

The safety data sheet for Stannane, butylmercaptooxo- suggests that it should be handled with care. In case of contact with skin or eyes, it is advised to wash off with soap and plenty of water. If inhaled, the person should be moved into fresh air.